Cas no 100247-06-1 (Pyrrolidine, 1-cyclohexyl-2,5-dimethyl-)

• Product Name: Pyrrolidine, 1-cyclohexyl-2,5-dimethyl-
• CAS No: 100247-06-1
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 1127369
• PubChem ID: 71332275
• Update Time: 2025-04-20

Pyrrolidine, 1-cyclohexyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-cyclohexyl-2,5-dimethyl-
• 1-cyclohexyl-2,5-dimethylpyrrolidine
• DTXSID60760754
• 100247-06-1
• N-Cyclohexyl-2,5-dimethyl-pyrrolidin

• Inchi： 1S/C12H23N/c1-10-8-9-11(2)13(10)12-6-4-3-5-7-12/h10-12H,3-9H2,1-2H3
• InChI Key： ILFKQZNSUJZYJG-UHFFFAOYSA-N
• SMILES： N1(C(C)CCC1C)C1CCCCC1

Computed Properties

• Exact Mass: 181.18319
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines